1-(4-Ethoxyphenyl)-5-methylideneimidazolidine-2,4-dione

• CAS RN: 57647-71-9
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-5-methylideneimidazolidine-2,4-dione
• InChI: InChI=1S/C12H12N2O3/c1-3-17-10-6-4-9(5-7-10)14-8(2)11(15)13-12(14)16/h4-7H,2-3H2,1H3,(H,13,15,16)
• InChI Key: YHTIGFUBKBLUKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C)C(=O)NC2=O

Description

1-(4-Ethoxyphenyl)-5-methylideneimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

70 g (0.178 mole) of N-(4-ethoxyphenyl)-N'-(2,3-dibromopropionyl)-urea and 72 g of potassium tert. -butylate (90% strength, about 0.58 mole) in 400 ml of tert.-butanol were heated under reflux for 30 minutes, the solvent was distilled off and the residue was warmed to 120° C. in vacuo for 20 minutes. The batch was then taken up in 500 ml of hot water, the mixture was filtered and the filtrate was acidified with dilute hydrochloric acid. The product which had precipitated was filtered off and dried. 30 g of 1-(4-ethoxyphenyl)-5-methylene-2,4-dioxo-imidazolidine were obtained.